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Compound of Interest

Compound Name: 1-Bromododecane-d3

Cat. No.: B1383035 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 1-
Bromododecane-d3

This guide provides a comprehensive overview of the safety, handling, and physicochemical

properties of 1-Bromododecane-d3, targeted at researchers, scientists, and professionals in

drug development. The information is compiled from various safety data sheets and chemical

databases.

Substance Identification
Chemical Name: 1-Bromododecane-12,12,12-d3[1]

Synonyms: n-Dodecyl Bromide-d3, Lauryl Bromide-12,12,12-d3[1][2]

CAS Number: 204259-68-7[1][2]

Chemical Formula: CD₃(CH₂)₁₁Br[1]

Molecular Weight: 252.25 g/mol [1][2]

Note: Much of the available safety and toxicological data is for the non-deuterated analogue, 1-

Bromododecane (CAS: 143-15-7). Due to the structural similarity, the safety precautions are

considered analogous.
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Hazard Identification
1-Bromododecane is classified as an irritant.[3] Key hazard statements include:

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation.[3][4][5]

It is a combustible liquid that may form explosive mixtures with air upon intense heating.[6]

GHS Label Elements:

Pictogram: GHS07 (Exclamation mark)[5]

Signal Word: Warning[2][5][7]

Data Presentation: Physicochemical and
Toxicological Properties
The quantitative data for 1-Bromododecane-d3 and its non-deuterated analogue are

summarized below for easy reference.

Table 1: Physicochemical Properties
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Property Value Source

Appearance Colorless to light yellow liquid [3][8][9]

Molecular Weight 252.25 g/mol (for d3) [1][2]

249.23 g/mol (non-deuterated) [3][10]

Density 1.050 g/mL at 25 °C (for d3) [2]

1.038 g/mL (non-deuterated) [5]

Melting Point -11 to -9 °C [2][8][10]

Boiling Point 134-135 °C at 6 mmHg [2][8]

276 °C at 760 mmHg [5][10]

Flash Point 113 °C (235.4 °F) - closed cup [2][5][10]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.

[8][9]

Vapor Density 8.6 (vs air) [9][10]

Table 2: Toxicological Data (for non-deuterated 1-Bromododecane)

Route of Exposure Species Value Source

Oral Rat (female) LD50: > 2500 mg/kg [7]

Inhalation Mouse
LC50: 4200 mg/m³ (2

h)
[11]

Experimental Safety Protocols
Detailed methodologies for safe handling, storage, and emergency procedures are critical

when working with this substance.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][12] Eyewash stations

should be readily available.[12][13]

Skin Protection: Wear chemically impermeable gloves and protective clothing to prevent skin

contact.[7][12]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[4]

[7] If ventilation is inadequate, a self-contained breathing apparatus may be necessary.[6][7]

Handling and Storage
Handling: Avoid breathing vapors or mist.[4][7] Prevent contact with skin and eyes.[7] Use

non-sparking tools to prevent fire from electrostatic discharge.[7] Wash hands thoroughly

after handling.[4][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[10][12] The designated storage class is 10: Combustible liquids.[2][6]

Accidental Release Measures
Evacuation: Evacuate personnel to a safe area and ensure adequate ventilation.[6][7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[7] Cover drains if necessary.[6]

Cleanup: Remove all sources of ignition.[7] Use spark-proof tools.[7] Absorb the spill with a

liquid-absorbent material (e.g., Chemizorb®).[6]

Disposal: Collect the absorbed material in a suitable, closed container for disposal by an

approved waste disposal plant.[4][7]

First Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4] If

feeling unwell, call a POISON CENTER or doctor.[4]
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If on Skin: Wash with plenty of soap and water.[4] If skin irritation occurs, seek medical

advice.[4] Remove contaminated clothing and wash it before reuse.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing.[4] If eye irritation persists, get medical advice.[4]

Mandatory Visualizations
The following diagrams illustrate key safety workflows and the logical structure of the safety

data sheet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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